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Compound of Interest

Compound Name: Coco diethanolamide

CAS No.: 61791-31-9

Cat. No.: B15805871

Get Quote

Welcome to the technical support center for optimizing Cocamide Diethanolamine (Cocamide

DEA) concentration in your formulations. This resource is designed for researchers, scientists,

and drug development professionals to address common challenges and provide clear,

actionable guidance for achieving maximum foam stability in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of Cocamide DEA in a formulation?

A1: Cocamide DEA is a non-ionic surfactant derived from coconut oil that acts as a multi-

functional agent.[1] Its primary roles are to boost and stabilize foam, increase the viscosity

(thicken) of the formulation, and act as an emulsifier to ensure oil and water-based ingredients

remain mixed.[2][3] It enhances the sensory experience of products like shampoos and hand

soaps by creating a richer, more persistent lather.[2]

Q2: How does Cocamide DEA stabilize foam?

A2: Cocamide DEA's molecular structure allows it to position itself at the air-water interface of

bubbles. This reinforces the bubble walls (lamellae), preventing them from collapsing quickly.[4]
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It works particularly well in conjunction with anionic surfactants (like sulfates) to create a more

dense and stable foam structure.[1][2]

Q3: What is a typical concentration range for Cocamide DEA?

A3: Cocamide DEA is used in a wide range of concentrations, typically from 1% to 25%,

depending on the desired effect and product type.[1] For rinse-off products, concentrations can

be higher, while for leave-on products, a concentration of 10% or less is generally

recommended.[5][6]

Q4: Can Cocamide DEA be the only surfactant in my formulation?

A4: While Cocamide DEA has surfactant properties, it is most effective when used as a co-

surfactant.[1] It is typically combined with primary anionic surfactants to boost their foaming

capabilities and improve the overall stability and texture of the final product.[3]

Troubleshooting Guide
Problem 1: My formulation has poor initial foam volume.

Possible Cause: The concentration of the primary surfactant may be too low, or the

concentration of Cocamide DEA is not optimized.

Troubleshooting Steps:

Verify Primary Surfactant Level: Ensure your primary anionic surfactant is within its

effective concentration range.

Increase Cocamide DEA Concentration: Incrementally increase the Cocamide DEA

concentration. A higher concentration generally leads to increased initial foam formation.

[4]

Check for Contaminants: Oils and other contaminants can inhibit foam formation. Ensure

all glassware is clean and ingredients are pure.

Problem 2: The foam collapses too quickly.
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Possible Cause: The Cocamide DEA concentration is insufficient to effectively stabilize the

foam structure. The viscosity of the formulation may also be too low.

Troubleshooting Steps:

Optimize Cocamide DEA Level: A solution with a higher concentration of Cocamide DEA

tends to provide better foam stability.[4] Refer to the data table below to see the impact of

increasing concentration.

Adjust Viscosity: Cocamide DEA also acts as a thickener.[2][3] Increasing its concentration

can improve viscosity, which helps slow the drainage of liquid from the foam lamellae, thus

increasing stability.

Consider Electrolytes: The addition of electrolytes, such as sodium chloride (in

concentrations of 0.1% to 3%), can increase the viscosity of surfactant systems containing

Cocamide DEA, further enhancing stability.[3]

Problem 3: The formulation's viscosity is too high or too low.

Possible Cause: The concentration of Cocamide DEA and/or electrolytes is not balanced.

Troubleshooting Steps:

Adjust Cocamide DEA: If viscosity is too high, reduce the Cocamide DEA concentration. If

it's too low, a moderate increase can build viscosity.[2]

Modify Electrolyte Levels: If using salt to build viscosity, adjust its concentration. Small

changes can have a significant impact.[3]

Check pH: The pH of the formulation can influence viscosity. In general, a lower pH can

lead to an increase in viscosity.[3]

Quantitative Data Summary
The following table summarizes the effect of varying Cocamide DEA concentrations on foam

stability in a transparent soap formulation. Good foam stability is typically characterized as

maintaining 60-70% of the foam within 5 minutes.[4]
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Cocamide DEA Concentration (% w/w) Foam Stability (%)

0 Data not provided

2.5 Data not provided

5.0 Data not provided

7.5 Data not provided

10.0 69.38

Data adapted from a study on transparent soap characteristics. The "foaming ability" reported

in the study is presented here as Foam Stability.[4]

Experimental Protocols
Methodology: Foam Stability Assessment via Ross-
Miles Method (ASTM D1173)
The Ross-Miles method is a standard procedure for evaluating the foaming properties of

surfactants.[7] It measures the initial foam height and the stability of that foam over time.

Materials & Equipment:

Ross-Miles foam apparatus (graduated, jacketed glass column with a standardized reservoir)

Volumetric flasks and pipettes

Thermometer

Stopwatch

Distilled or deionized water

Surfactant solution with varying concentrations of Cocamide DEA

Procedure:
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Prepare Solutions: Prepare aqueous solutions of your formulation with varying

concentrations of Cocamide DEA (e.g., 1%, 2%, 5%, 8%, 10% w/w). Ensure all other

component concentrations remain constant.

Assemble Apparatus: Set up the Ross-Miles apparatus. Use the jacket to bring the column to

a controlled temperature if required for your experiment.

Load the Receiver: Pour 200 mL of the test solution carefully into the cylindrical receiver at

the bottom of the column.

Load the Reservoir: Pipette 50 mL of the same test solution into the standardized reservoir at

the top of the apparatus.

Initiate Foaming: Open the stopcock of the reservoir to allow the 50 mL of solution to fall and

mix with the 200 mL in the receiver, which generates foam through turbulence.[7]

Measure Initial Foam Height (T=0): Start the stopwatch the moment the reservoir is empty.

Immediately measure and record the total height of the foam column in millimeters.

Measure Foam Stability: Record the foam height at subsequent intervals, typically after 1, 3,

and 5 minutes.[7]

Repeat: Thoroughly clean and dry the apparatus. Repeat steps 3-7 for each concentration of

Cocamide DEA to be tested.

Visualizations
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Experimental Workflow for Foam Stability Testing

Prepare Formulations
(Varying % Cocamide DEA)

Assemble Ross-Miles
Apparatus & Set Temp

Step 1

Load 200mL Solution
into Receiver

Step 2

Load 50mL Solution
into Reservoir

Step 3

Release Solution
(Initiate Foaming)

Step 4

Measure Initial
Foam Height (T=0)

Step 5

Measure Foam Height
at T=1, 3, 5 min

Step 6

Record & Analyze Data

Step 7

Clean Apparatus & Repeat
for Next Concentration

Step 8

Next Iteration
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Optimizing Cocamide DEA for Foam Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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